heparin disaccharide II-A, sodium salt
heparin disaccharide II-A, sodium salt
Brand Name:
Vulcanchem
CAS No.:
136098-06-1
VCID:
VC0145777
InChI:
InChI=1S/C14H21NO14S.Na/c1-5(17)15-6(3-16)10(20)12(8(19)4-27-30(24,25)26)29-14-11(21)7(18)2-9(28-14)13(22)23;/h2-3,6-8,10-12,14,18-21H,4H2,1H3,(H,15,17)(H,22,23)(H,24,25,26);/t6-,7-,8+,10+,11+,12+,14-;/m0./s1
SMILES:
CC(=O)NC(C=O)C(C(C(COS(=O)(=O)O)O)OC1C(C(C=C(O1)C(=O)O)O)O)O.[Na].[Na]
Molecular Formula:
C14H21NNaO14S
Molecular Weight:
482.4 g/mol
heparin disaccharide II-A, sodium salt
CAS No.: 136098-06-1
Cat. No.: VC0145777
Molecular Formula: C14H21NNaO14S
Molecular Weight: 482.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136098-06-1 |
|---|---|
| Molecular Formula | C14H21NNaO14S |
| Molecular Weight | 482.4 g/mol |
| IUPAC Name | (2R,3R,4S)-2-[(2R,3S,4R,5R)-5-acetamido-2,4-dihydroxy-6-oxo-1-sulfooxyhexan-3-yl]oxy-3,4-dihydroxy-3,4-dihydro-2H-pyran-6-carboxylic acid;sodium |
| Standard InChI | InChI=1S/C14H21NO14S.Na/c1-5(17)15-6(3-16)10(20)12(8(19)4-27-30(24,25)26)29-14-11(21)7(18)2-9(28-14)13(22)23;/h2-3,6-8,10-12,14,18-21H,4H2,1H3,(H,15,17)(H,22,23)(H,24,25,26);/t6-,7-,8+,10+,11+,12+,14-;/m0./s1 |
| Standard InChI Key | WUZKLDXYVUXUPB-WYBHFVFNSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](COS(=O)(=O)O)O)O[C@H]1[C@@H]([C@H](C=C(O1)C(=O)O)O)O)O.[Na] |
| SMILES | CC(=O)NC(C=O)C(C(C(COS(=O)(=O)O)O)OC1C(C(C=C(O1)C(=O)O)O)O)O.[Na].[Na] |
| Canonical SMILES | CC(=O)NC(C=O)C(C(C(COS(=O)(=O)O)O)OC1C(C(C=C(O1)C(=O)O)O)O)O.[Na] |
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